2-(3-Chlorophenoxy)-5-methylaniline 2-(3-Chlorophenoxy)-5-methylaniline
Brand Name: Vulcanchem
CAS No.: 946715-81-7
VCID: VC2252336
InChI: InChI=1S/C13H12ClNO/c1-9-5-6-13(12(15)7-9)16-11-4-2-3-10(14)8-11/h2-8H,15H2,1H3
SMILES: CC1=CC(=C(C=C1)OC2=CC(=CC=C2)Cl)N
Molecular Formula: C13H12ClNO
Molecular Weight: 233.69 g/mol

2-(3-Chlorophenoxy)-5-methylaniline

CAS No.: 946715-81-7

Cat. No.: VC2252336

Molecular Formula: C13H12ClNO

Molecular Weight: 233.69 g/mol

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2-(3-Chlorophenoxy)-5-methylaniline - 946715-81-7

Specification

CAS No. 946715-81-7
Molecular Formula C13H12ClNO
Molecular Weight 233.69 g/mol
IUPAC Name 2-(3-chlorophenoxy)-5-methylaniline
Standard InChI InChI=1S/C13H12ClNO/c1-9-5-6-13(12(15)7-9)16-11-4-2-3-10(14)8-11/h2-8H,15H2,1H3
Standard InChI Key HRAVQNKEACEBQO-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)OC2=CC(=CC=C2)Cl)N
Canonical SMILES CC1=CC(=C(C=C1)OC2=CC(=CC=C2)Cl)N

Introduction

Chemical Properties and Structure

2-(3-Chlorophenoxy)-5-methylaniline possesses a complex aromatic structure that influences its chemical behavior and interactions with other molecules. The compound's structure consists of three key components:

  • An aniline core (aminobenzene structure)

  • A chlorophenoxy group at the 2-position

  • A methyl group at the 5-position of the aniline ring

These structural elements create a unique electron distribution across the molecule, affecting its reactivity, solubility, and stability characteristics. The chlorine atom, being electronegative, withdraws electron density from the phenoxy group, while the methyl group acts as an electron-donating substituent on the aniline ring.

Table 1: Physical and Chemical Properties of 2-(3-Chlorophenoxy)-5-methylaniline

PropertyValue
CAS Number946715-81-7
Molecular FormulaC₁₃H₁₂ClNO
Molecular Weight233.69 g/mol
AppearanceNot specified in sources
SolubilityLikely soluble in organic solvents (based on structure)
Melting PointNot specified in sources
Boiling PointNot specified in sources
Functional GroupsAmine (-NH₂), Ether (phenoxy), Chloro, Methyl

The compound's chemical properties are influenced by the presence of its amino group, which can participate in various reactions including nucleophilic addition, condensation reactions, and coordination with metal ions. The chlorophenoxy group adds potential for halogen-specific reactions, while the methyl group may influence the electronic properties of the aromatic system.

Applications and Research Findings

FieldPotential ApplicationsContributing Structural Features
PharmaceuticalAntimicrobial agentsChlorophenoxy group
PharmaceuticalAntifungal compoundsAromatic amine structure
PharmaceuticalDrug development intermediatesReactive functional groups
Material SciencePolymer synthesisAmine functionality
Material ScienceThermally stable materialsAromatic core with halogen
Material ScienceChemically resistant materialsChlorinated aromatic structure

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